Cas no 26575-93-9 (Alisol C 23-acetate)

• Product Name: Alisol C 23-acetate
• CAS No: 26575-93-9
• MF: C₃₂H₄₈O₆
• MW: 528.7199
• CID: 837762
• Update Time: 2025-06-14

Alisol C 23-acetate Chemical and Physical Properties

Names and Identifiers

• Alisol C monoacetate
• 23-Acetyl alisol C
• Alisol C-monoacetat
• 23-Acetyl-alisol-C
• 23-O-Acetylalisol C
• Alisol C 23-monoacetate
• ALISOL C ACETATE
• Alisol C-23-acetate
• Alisol-C 23-acetate
• Alisol C 23-acetate
• Alisol C (23-acetate)
• Alisol C 23-acetate;
• Alisol C 23-monoacetate,
• Y0025

• Inchi： 1S/C32H48O6/c1-17(14-22(37-18(2)33)27-29(5,6)38-27)25-19-15-20(34)26-30(7)12-11-24(36)28(3,4)23(30)10-13-31(26,8)32(19,9)16-21(25)35/h17,20,22-23,26-27,34H,10-16H2,1-9H3/t17-,20+,22+,23+,26+,27-,30+,31+,32+/m1/s1
• InChI Key： KOOCQNIPRJEMDH-QSKXMHMESA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C2=C([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]3([H])C(C([H])([H])[H])(C([H])([H])[H])O3)OC(C([H])([H])[H])=O)C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]21[H])=O)=O

Computed Properties

• Exact Mass: 528.34500
• Monoisotopic Mass: 528.34508925 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2
• Molecular Weight: 528.7
• XLogP3: 4.5

Experimental Properties

• Color/Form: Powder
• Density: 1.15
• PSA: 93.20000
• LogP: 5.58990

Alisol C 23-acetate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Alisol C 23-acetate

Recent Advances in the Study of Alisol C 23-acetate (CAS: 26575-93-9): A Promising Therapeutic Agent

Alisol C 23-acetate (CAS: 26575-93-9) is a bioactive triterpenoid compound derived from the rhizome of Alisma orientale, a traditional Chinese medicinal herb. Recent studies have highlighted its potential as a therapeutic agent in various biomedical applications, particularly in the fields of oncology, hepatoprotection, and metabolic disorders. This research brief synthesizes the latest findings on Alisol C 23-acetate, focusing on its pharmacological properties, mechanisms of action, and clinical relevance.

One of the most significant breakthroughs in the study of Alisol C 23-acetate is its anti-cancer activity. A 2023 study published in the Journal of Natural Products demonstrated that this compound exhibits potent cytotoxic effects against several cancer cell lines, including hepatocellular carcinoma (HCC) and breast cancer. The study revealed that Alisol C 23-acetate induces apoptosis via the mitochondrial pathway, characterized by the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. These findings suggest its potential as an adjunct therapy in cancer treatment.

In addition to its anti-cancer properties, Alisol C 23-acetate has shown remarkable hepatoprotective effects. Research published in Phytomedicine (2024) investigated its role in mitigating non-alcoholic fatty liver disease (NAFLD). The study employed a high-fat diet-induced NAFLD mouse model and found that Alisol C 23-acetate significantly reduced hepatic lipid accumulation and inflammation. Mechanistically, it was shown to modulate the AMPK/ACC/SREBP-1c pathway, a key regulator of lipid metabolism. These results position Alisol C 23-acetate as a promising candidate for NAFLD therapy.

Another area of growing interest is the compound's anti-inflammatory and immunomodulatory effects. A recent in vitro study (2024) explored its impact on macrophage polarization, a critical process in inflammatory responses. The results indicated that Alisol C 23-acetate promotes the shift from pro-inflammatory M1 macrophages to anti-inflammatory M2 phenotypes, thereby attenuating chronic inflammation. This property could be leveraged in the treatment of autoimmune diseases and chronic inflammatory conditions.

Despite these promising findings, challenges remain in the clinical translation of Alisol C 23-acetate. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to enhance its therapeutic efficacy and reduce side effects.

In conclusion, Alisol C 23-acetate (CAS: 26575-93-9) represents a multifaceted bioactive compound with significant therapeutic potential. Its diverse pharmacological activities, ranging from anti-cancer to hepatoprotective and anti-inflammatory effects, underscore its value in modern drug discovery. Future research should focus on optimizing its delivery, elucidating its molecular targets, and conducting rigorous clinical trials to validate its efficacy and safety in humans.